Cas no 1206987-86-1 (N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1206987-86-1
• MF: C₂₁H₂₀ClN₃O₂S
• MW: 413.920402526855
• CID: 5449864
• PubChem ID: 49671612
• Update Time: 2025-11-01

N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-allyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide
• 1206987-86-1
• F2964-1523
• N-(3-chlorophenyl)-2-[5-(4-methoxyphenyl)-1-prop-2-enylimidazol-2-yl]sulfanylacetamide
• N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide
• AKOS024477141
• N-(3-Chlorophenyl)-2-[[5-(4-methoxyphenyl)-1-(2-propen-1-yl)-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C21H20ClN3O2S/c1-3-11-25-19(15-7-9-18(27-2)10-8-15)13-23-21(25)28-14-20(26)24-17-6-4-5-16(22)12-17/h3-10,12-13H,1,11,14H2,2H3,(H,24,26)
• InChI Key： KGXPREJFXNDBPR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(CC=C)C(C2=CC=C(OC)C=C2)=CN=1

Computed Properties

• Exact Mass: 413.0964758g/mol
• Monoisotopic Mass: 413.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.70±0.70(Predicted)

Additional information on N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide

N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1206987-86-1): A Comprehensive Overview

N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1206987-86-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent advancements in the research and development of this compound.

The molecular structure of N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide is notable for its combination of aromatic and heterocyclic moieties. The presence of a chlorophenyl group, a methoxyphenyl group, and an imidazole ring, along with a sulfanyl acetamide moiety, contributes to its diverse chemical reactivity and biological activity. These structural elements are crucial for its binding affinity to various biological targets, making it a valuable candidate for drug discovery.

Recent studies have highlighted the potential of N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide in modulating neurotransmitter systems. Specifically, it has been shown to exhibit potent activity as a serotonin receptor agonist, which is relevant for the treatment of mood disorders such as depression and anxiety. The compound's ability to selectively bind to serotonin receptors without significant side effects makes it an attractive candidate for further clinical investigation.

In addition to its neurological applications, N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide has demonstrated promising antitumor properties. Preclinical studies have shown that it can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis, key processes in cancer progression. These findings suggest that this compound could be developed into a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further optimization may be necessary to enhance its metabolic stability and reduce potential toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide its development into a viable pharmaceutical product.

In conclusion, N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1206987-86-1) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant potential for improving patient outcomes in various medical conditions.